1-(3,4-Dichlorophenyl)-7-methyl-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C24H16Cl2N2O3
• Molecular Weight: 451.3 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-7-methyl-2-(4-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C24H16Cl2N2O3/c1-12-3-6-18-15(9-12)22(29)20-21(14-4-5-16(25)17(26)11-14)28(24(30)23(20)31-18)19-10-13(2)7-8-27-19/h3-11,21H,1-2H3
• Standard InChI Key: LEOMCIVHJAALSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NC=CC(=C4)C)C5=CC(=C(C=C5)Cl)Cl

Introduction

1-(3,4-Dichlorophenyl)-7-methyl-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound that belongs to the class of pyrrole derivatives. These compounds are known for their significant biological activities and applications in medicinal chemistry. The structural complexity of this compound arises from its chromeno-pyrrole framework, which incorporates dichlorophenyl and methylpyridine substituents.

Key Molecular Data:

Property	Description
Molecular Formula	Not explicitly provided in the search results, but can be inferred from the structure.
CAS No.	Not directly available for this specific compound in the search results, but related compounds have specific CAS numbers (e.g., 656830-26-1 for a similar structure).
Synthesis	Typically involves multi-step reactions with careful control of conditions like temperature and solvent choice.

Synthesis Methods

The synthesis of 1-(3,4-Dichlorophenyl)-7-methyl-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves complex chemical reactions. Common methods include the use of pyrrole derivatives and chromone structures as starting materials. The synthesis often requires solvents like dichloromethane or ethanol and catalysts such as trifluoroacetic acid or Lewis acids to facilitate transformations. Reaction monitoring is typically done using Thin Layer Chromatography (TLC) and spectroscopic methods like NMR and IR to ensure the successful formation of intermediates and the final product.

Synthesis Steps:

• Starting Materials: Pyrrole derivatives and chromone structures.

• Solvents: Dichloromethane or ethanol.

• Catalysts: Trifluoroacetic acid or Lewis acids.

• Monitoring Techniques: TLC, NMR, and IR spectroscopy.

Biological Activities and Applications

While specific biological activities of 1-(3,4-Dichlorophenyl)-7-methyl-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione are not detailed in the search results, compounds with similar structures often exhibit significant biological activities. These include potential applications in medicinal chemistry, such as antimicrobial or anticancer properties, although detailed pharmacodynamics and specific pathways or targets are not fully elucidated.

Potential Applications:

• Medicinal Chemistry: Potential for biological activities similar to other pyrrole derivatives.

• Pharmacological Research: Ongoing studies may reveal specific biological targets or pathways.